4-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: (4-tert-butylphenyl)-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H31N5O/c1-23(2,3)19-8-6-18(7-9-19)21(29)27-16-14-26(15-17-27)20-10-11-24-22(25-20)28-12-4-5-13-28/h6-11H,4-5,12-17H2,1-3H3
• InChI Key: LTFCYZZRMGUGOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4
• Molecular Formula: C23H31N5O
• Molecular Weight: 393.5 g/mol

Description

4-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine is a useful research compound. Its molecular formula is C23H31N5O and its molecular weight is 393.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.25286063 g/mol and the complexity rating of the compound is 540. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Plant Growth Regulation and Physiological Research

Compounds related to pyrimidine, including structures similar to 4-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine, have been utilized in physiological research, particularly in studying plant growth regulation. These compounds, as inhibitors of specific cytochrome P-450 dependent monooxygenases, provide insights into the regulation of terpenoid metabolism, which is crucial for understanding phytohormone behavior, cell division, elongation, and senescence in plants (Grossmann, 1990).

Synthesis and Characterization for Biological Evaluation

Research has been conducted on the synthesis and characterization of compounds structurally related to this compound. These studies often focus on developing new synthetic methodologies, characterizing the compounds through various spectroscopic techniques, and evaluating their biological activities, such as antibacterial and anthelmintic properties. For example, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, a compound with a similar structural motif, has been synthesized and shown to exhibit moderate antibacterial and anthelmintic activity (Sanjeevarayappa et al., 2015).

Impact on Histamine Release and Cytotoxic Activity

Compounds within the pyrazolopyrimidine family, which share a resemblance in structural complexity to this compound, have been studied for their effects on histamine release from rat peritoneal mast cells and for cytotoxic activities against human cancer cell lines. These studies indicate the potential for developing new therapeutic agents based on modifying the structural framework of compounds like this compound for specific biological targets (Quintela et al., 2001).